Cas no 151698-55-4 (1H-2-Benzopyran-1-one,3-(3,4-dimethoxyphenyl)-6,8-dimethoxy-)

• Product Name: 1H-2-Benzopyran-1-one,3-(3,4-dimethoxyphenyl)-6,8-dimethoxy-
• CAS No: 151698-55-4
• MF: C₁₉H₁₈O₆
• MW: 342.342626094818
• CID: 200115
• PubChem ID: 406734
• Update Time: 2025-04-19

1H-2-Benzopyran-1-one,3-(3,4-dimethoxyphenyl)-6,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one,3-(3,4-dimethoxyphenyl)-6,8-dimethoxy-
• 3-(3,4-dimethoxyphenyl)-6,8-dimethoxyisochromen-1-one
• 3-(3,4-dimethoxyphenyl)-6,8-dimethoxy-1h-isochromen-1-one
• 6,8-dimethoxy-3-(3,4-dimethoxyphenyl)isocoumarin
• AC1L8R7Q
• AC1Q6M7K
• ACMC-20bvg2
• AR-1E6503
• CTK4C7179
• NSC725014
• NSC-725014
• 3-(3,8-dimethoxyisocoumarin
• 151698-55-4
• 3-(3,4-Dimethoxyphenyl)-6,8-dimethoxy-1H-2-benzopyran-1-one
• DTXSID30328128

• Inchi： 1S/C19H18O6/c1-21-13-7-12-9-15(25-19(20)18(12)17(10-13)24-4)11-5-6-14(22-2)16(8-11)23-3/h5-10H,1-4H3
• InChI Key： MSSBFTSZBLSNJQ-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC(=CC=2C=C1C1C=CC(=C(C=1)OC)OC)OC)OC)=O

Computed Properties

• Exact Mass: 342.11034
• Monoisotopic Mass: 342.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 532.9°Cat760mmHg
• Flash Point: 235.7°C
• Refractive Index: 1.574
• PSA: 63.22
• LogP: 3.49440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives